Solubilised Vat Yellow 8

• CAS No.: 6535-53-1
• Molecular Formula: C24H16ClN3Na2O10S2
• Molecular Weight: 652 g/mol
• IUPAC Name: disodium;[1-[[1-(4-chloroanilino)-1,3-dioxobutan-2-yl]diazenyl]-10-sulfonatooxyanthracen-9-yl] sulfate
• InChI: InChI=1S/C24H18ClN3O10S2.2Na/c1-13(29)21(24(30)26-15-11-9-14(25)10-12-15)28-27-19-8-4-7-18-20(19)23(38-40(34,35)36)17-6-3-2-5-16(17)22(18)37-39(31,32)33;;/h2-12,21H,1H3,(H,26,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2
• InChI Key: SEKIZGXBSNJJNQ-UHFFFAOYSA-L
• SMILES: CC(=O)C(C(=O)NC1=CC=C(C=C1)Cl)N=NC2=CC=CC3=C(C4=CC=CC=C4C(=C32)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+]

Description

Solubilised Vat Yellow 8 (C.I. This compound) is a water-soluble vat dye primarily used in textile applications, particularly for cotton, viscose, and synthetic fibers. These dyes are leuco esters of vat dyes, enabling application without requiring a separate reduction step during dyeing. Solubilised vat dyes are valued for their bright hues, excellent lightfastness, and compatibility with discharge printing techniques .

Comparison with Similar Compounds

Table 1: Structural Comparison

Dye	Core Structure	Substituents	Molecular Formula
Solubilised Vat Yellow 8	Anthraquinone*	Sulfonate groups*	Undocumented
Solubilised Vat Yellow 7	Anthraquinone	Sulfonate, amino groups	C₂₇H₁₇NNa₂O₉S₂
Solubilised Vat Orange 1	Dibenzo[b,def]chrysene	Bromine, sulfate	C₂₄H₁₂Br₂O₈S₂·2Na

*Inferred from dye class characteristics .

Solubility and Application

• This compound : Assumed to exhibit high water solubility due to sulfonate groups, enabling direct use in dye baths without reducing agents. Commonly applied in printing and dyeing washable fabrics .
• Solubilised Vat Yellow 7 : Fully soluble in water, used for bright yellow shades in cotton and viscose .
• Solubilised Vat Orange 1 : Soluble in water with moderate lightfastness; preferred for cotton printing due to resistance to wet processing .

Table 2: Application Properties

Dye	Primary Use	Fastness (Light/Wash)	Key Advantage
This compound	Textile printing	High*	Compatibility with discharge
Solubilised Vat Yellow 7	Fabric dyeing	Excellent/Good	Brightness
Solubilised Vat Orange 1	Cotton printing	Moderate/High	Wet-process resistance

*Inferred from similar solubilised vat dyes .

Fastness and Stability

• Lightfastness: Solubilised Vat Yellow 7 and Orange 1 demonstrate superior lightfastness compared to non-anthraquinone dyes. Yellow 8 likely shares this trait due to structural similarities .
• Thermal Stability: Anthraquinone-based dyes generally degrade above 250°C, limiting high-temperature applications .

Research Findings and Industrial Relevance

• Discharge Printing : Solubilised Vat Yellow 4 and Yellow 8 are integral to colored discharge inks, enabling vibrant prints on pre-dyed fabrics. Their compatibility with reducing agents like Rongalit C ensures efficient dye fixation .
• Environmental Impact : Sulfonated vat dyes are less toxic than metal-complex solvent dyes (e.g., Solvent Yellow 88), which contain chromium and pose higher environmental risks .

Table 3: Comparative Advantages

Criterion	This compound	Solvent Yellow 88
Toxicity	Low (anthraquinone)	High (chromium complex)
Water Solubility	High	Low
Application Scope	Textiles	Plastics, inks